Cas no 160169-57-3 (b-D-Glucopyranoside,(1R)-4-[(3R)-3-hydroxybutyl]-3,5,5-trimethyl-3-cyclohexen-1-yl)

• Product Name: b-D-Glucopyranoside,(1R)-4-[(3R)-3-hydroxybutyl]-3,5,5-trimethyl-3-cyclohexen-1-yl
• CAS No: 160169-57-3
• MF: C₁₉H₃₄O₇
• MW: 374.5
• CID: 193860
• PubChem ID: 11068789
• Update Time: 2024-03-01

b-D-Glucopyranoside,(1R)-4-[(3R)-3-hydroxybutyl]-3,5,5-trimethyl-3-cyclohexen-1-yl Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,(1R)-4-[(3R)-3-hydroxybutyl]-3,5,5-trimethyl-3-cyclohexen-1-yl
• 3-Hydroxy-7,8-dihydro-b-ionol 3-O-b-D-glucopyranoside
• b-D-Glucopyranoside,4-(3-hydroxybutyl)-3,5,5-trimethyl-3-cyclohexen-1-yl, [R-(R*,R*)]-
• Linarionoside A
• 160169-57-3
• DTXSID301317055

• Inchi： 1S/C19H34O7/c1-10-7-12(8-19(3,4)13(10)6-5-11(2)21)25-18-17(24)16(23)15(22)14(9-20)26-18/h11-12,14-18,20-24H,5-9H2,1-4H3/t11-,12?,14-,15-,16+,17-,18-/m1/s1
• InChI Key： UJRMJTIXXKZFGB-OAUMBLSHSA-N
• SMILES： O(C1CC(C)(C)C(CC[C@H](O)C)=C(C)C1)[C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O

Computed Properties

• Exact Mass: 374.23045342g/mol
• Monoisotopic Mass: 374.23045342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 120Ų